S-Benzyl-N-Stearoyl-L-cysteine
Description
S-Benzyl-N-Stearoyl-L-cysteine (S-BNSLC) is a small molecule that has been studied for its potential therapeutic benefits in a variety of scientific research applications. This molecule has been found to have a number of biochemical and physiological effects, and its use in laboratory experiments has been explored in recent years.
Scientific Research Applications
Antiviral Activity
S-Benzyl-N-Stearoyl-L-cysteine: has been studied for its potential antiviral properties. Research indicates that conjugates of glycyrrhizic acid with S-Benzyl-L-Cysteine exhibit significant antiviral activity . These conjugates have shown promise in inhibiting the accumulation of HIV-1 virus-specific protein p24 in cell cultures, suggesting a potential application in the treatment of HIV and other viral infections .
Proteomics Research
In the field of proteomics, S-Benzyl-N-Stearoyl-L-cysteine is utilized for its properties that aid in the analysis of proteins. It is available for purchase as a product specifically for proteomics research, indicating its relevance and utility in this scientific domain .
Peptide Synthesis
This compound is also applied in peptide synthesis. The specificity of S-Benzyl-N-Stearoyl-L-cysteine in the detection and synthesis of peptides makes it a valuable tool in the development of new peptides for various biological applications .
Material Science
S-Benzyl-N-Stearoyl-L-cysteine: can be impregnated into silica gel, which is then used for the removal of contaminants. This application is particularly relevant in material science, where the compound’s properties are harnessed for purification and filtration processes .
properties
IUPAC Name |
(2R)-3-benzylsulfanyl-2-(octadecanoylamino)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H47NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-27(30)29-26(28(31)32)24-33-23-25-20-17-16-18-21-25/h16-18,20-21,26H,2-15,19,22-24H2,1H3,(H,29,30)(H,31,32)/t26-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRZZMDOGBAFZTE-SANMLTNESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)NC(CSCC1=CC=CC=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCC(=O)N[C@@H](CSCC1=CC=CC=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H47NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80675694 |
Source
|
| Record name | S-Benzyl-N-octadecanoyl-L-cysteine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80675694 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
477.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
40379-70-2 |
Source
|
| Record name | S-Benzyl-N-octadecanoyl-L-cysteine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80675694 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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